Cas no 896024-56-9 (2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one
• CAS No: 896024-56-9
• MF: C₁₃H₁₀N₄OS
• MW: 270.309700489044
• CID: 6278619
• PubChem ID: 135417203
• Update Time: 2025-06-08

2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one
• AKOS024659622
• SR-01000022281-1
• 2-(pyrimidin-2-ylsulfanylmethyl)-3H-quinazolin-4-one
• SCHEMBL21777592
• 2-((pyrimidin-2-ylthio)methyl)quinazolin-4(3H)-one
• AKOS002306887
• F2551-0024
• 896024-56-9
• AKOS005631628
• SR-01000022281
• HMS1656P04

• Inchi： 1S/C13H10N4OS/c18-12-9-4-1-2-5-10(9)16-11(17-12)8-19-13-14-6-3-7-15-13/h1-7H,8H2,(H,16,17,18)
• InChI Key： GHDAMFXQPKFOSL-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 270.05753213g/mol
• Monoisotopic Mass: 270.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 2-(Pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one (CAS: 896024-56-9)

The compound 2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one (CAS: 896024-56-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by a quinazolinone core linked to a pyrimidine moiety via a sulfanyl-methyl bridge, has been the subject of several innovative studies aimed at elucidating its biological activities and optimizing its pharmacological properties.

Recent research has focused on the synthesis and structural modification of this compound to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one exhibit potent inhibitory effects against a range of kinase targets, particularly those involved in cancer signaling pathways. The compound's ability to modulate key enzymatic activities suggests its potential as a lead structure for the development of novel anticancer agents.

In addition to its anticancer properties, this compound has also shown promise in the treatment of inflammatory and infectious diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of 2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one display significant anti-inflammatory activity by selectively inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Furthermore, preliminary findings suggest that these compounds may also possess antimicrobial activity against drug-resistant bacterial strains, highlighting their potential as multifunctional therapeutic agents.

The mechanism of action of 2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one and its derivatives is an area of active investigation. Computational modeling and X-ray crystallography studies have provided insights into the compound's binding interactions with target proteins, revealing key structural features that contribute to its bioactivity. These findings are instrumental in guiding the rational design of next-generation derivatives with improved efficacy and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Ongoing research efforts are focused on optimizing the pharmacokinetic and pharmacodynamic properties of 2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one to facilitate its progression into clinical trials.

In conclusion, 2-(pyrimidin-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one represents a versatile scaffold with broad therapeutic potential. Its unique structural features and diverse biological activities make it a valuable candidate for drug discovery programs targeting various diseases. Continued research into its mechanism of action and structural optimization is expected to yield novel therapeutic agents with significant clinical impact.